![molecular formula C18H16N2O3S2 B2787133 methyl 4-{[(4-hydroxy-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate CAS No. 433702-10-4](/img/structure/B2787133.png)
methyl 4-{[(4-hydroxy-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]methyl}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple rings and functional groups. Unfortunately, the exact molecular structure is not available in the current literature .Chemical Reactions Analysis
The chemical reactions involving this compound are not well-documented in the current literature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well-documented in the current literature .Scientific Research Applications
- Oprea1_260757 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis (programmed cell death). Further studies are needed to understand its mechanism of action and potential clinical applications .
- Inflammation plays a crucial role in various diseases. Oprea1_260757 exhibits anti-inflammatory properties by modulating specific pathways involved in the immune response. It may be explored as a therapeutic option for inflammatory conditions .
- Some studies suggest that Oprea1_260757 has neuroprotective effects. It may help protect neurons from damage caused by oxidative stress, inflammation, or neurodegenerative processes. These findings open avenues for research in neurology and neurodegenerative disorders .
- Oprea1_260757 has been investigated for its potential cardiovascular benefits. It may impact blood vessel function, blood pressure regulation, or lipid metabolism. Researchers are exploring its role in preventing cardiovascular diseases .
- Preliminary studies indicate that Oprea1_260757 possesses antimicrobial properties. It may inhibit the growth of bacteria, fungi, or other pathogens. Further research is needed to determine its efficacy and safety as an antimicrobial agent .
- Metabolic syndrome and diabetes are complex conditions involving multiple factors. Oprea1_260757 has been studied for its impact on glucose metabolism, insulin sensitivity, and lipid homeostasis. Investigating its potential role in managing these conditions is ongoing .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Cardiovascular Health
Antimicrobial Activity
Metabolic Syndrome and Diabetes
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 4-[(12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanylmethyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3S2/c1-23-17(22)11-7-5-10(6-8-11)9-24-18-19-15(21)14-12-3-2-4-13(12)25-16(14)20-18/h5-8H,2-4,9H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEZZGFGCJWJYIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.